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Compound of Interest

Compound Name: RU 35929

Cat. No.: B1680175

For researchers, scientists, and drug development professionals, RU 35929, also known by its
chemical name (+/-)-1-benzenesulfonyl-5-ethoxypyrrolidin-2-one (CAS Number: 111711-47-8),
is identified in scientific literature as a nootropic agent with potential to enhance learning and
memory. However, a comprehensive review of publicly accessible scientific databases and
literature reveals a significant scarcity of detailed pharmacological data and experimental
protocols, precluding the creation of an in-depth technical guide at this time.

While RU 35929 is cited in several patents and chemical supplier databases as a compound
with nootropic properties, the foundational scientific research detailing its mechanism of action,
binding affinities, and in vivo efficacy remains largely unavailable in the public domain. This
lack of data prevents a thorough analysis of its potential therapeutic applications and the
creation of detailed experimental methodologies as requested.

The most prominent and frequently referenced source of information on RU 35929 is a 1990
study by Amato, M.E., et al., published in the Journal of Molecular Structure. This publication
primarily focuses on the X-ray and 1H-NMR spectroscopic analysis of RU 35929, providing
valuable insights into its molecular structure and conformation. However, it does not appear to
contain the quantitative biological data necessary for a comprehensive therapeutic evaluation.

Summary of Available Information:
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Parameter Data

Compound Name RU 35929

Chemical Name (+/-)-1-benzenesulfonyl-5-ethoxypyrrolidin-2-one
CAS Number 111711-47-8

Compound Class Nootropic Agent

Reported Activity Enhancement of learning and memory
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Caption: Logical workflow illustrating the impact of data scarcity on fulfilling the request.

Due to the limited availability of primary research detailing the pharmacological profile of RU
35929, a comprehensive technical guide with quantitative data and detailed experimental
protocols cannot be constructed. Further research and publication of in vitro and in vivo studies
are necessary to elucidate the therapeutic potential of this compound. Researchers interested
in RU 35929 are encouraged to seek out the foundational study by Amato et al. as a starting
point for understanding its chemical properties.

 To cite this document: BenchChem. [RU 35929: An Obscure Nootropic Agent with Limited
Publicly Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680175#ru-35929-potential-therapeutic-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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